Cas no 402739-42-8 (4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester)
402739-42-8 structure
Product Name:4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
CAS No:402739-42-8
MF:C13H12N4O6
MW:320.25758266449
CID:3058231
PubChem ID:4549221
Update Time:2025-04-21
4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
- methyl 4-[(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)methyl]benzoate
- AKOS000305744
- STK298476
- 402739-42-8
- Oprea1_868565
-
- MDL: MFCD03469855
- Inchi: 1S/C13H12N4O6/c1-8-11(16(19)20)12(17(21)22)14-15(8)7-9-3-5-10(6-4-9)13(18)23-2/h3-6H,7H2,1-2H3
- InChI Key: BABMIBQCFAFYFF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C([N+](=O)[O-])=NN(C=1C)CC1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 320.07568412Da
- Monoisotopic Mass: 320.07568412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 136Ų
4-(5-Methyl-3,4-dinitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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